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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N4-Acetylsulfamethoxazole-d4,

a deuterated internal standard crucial for the accurate quantification of N4-

Acetylsulfamethoxazole, the primary metabolite of the antibiotic sulfamethoxazole. This

document outlines its physicochemical properties, detailed experimental protocols for its use in

bioanalytical assays, and the metabolic context of its unlabeled analogue.

Core Compound Data
N4-Acetylsulfamethoxazole-d4 serves as an ideal internal standard for mass spectrometry-

based quantification methods due to its near-identical chemical and physical properties to the

target analyte, N4-Acetylsulfamethoxazole, while having a distinct mass-to-charge ratio. This

ensures similar extraction efficiency and ionization response, leading to highly accurate and

precise measurements.
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Property
N4-
Acetylsulfamethoxazole-d4

N4-
Acetylsulfamethoxazole

Molecular Weight 299.34 g/mol [1]
295.31 g/mol [2][3][4][5],

295.32 g/mol [6]

Chemical Formula C₁₂H₉D₄N₃O₄S[7] C₁₂H₁₃N₃O₄S[2][3][6]

CAS Number 1215530-54-3[7] 21312-10-7[2][3][8]

IUPAC Name

N-[2,3,5,6-tetradeuterio-4-[(5-

methyl-1,2-oxazol-3-

yl)sulfamoyl]phenyl]acetamide[

1]

N-[4-[(5-methyl-1,2-oxazol-3-

yl)sulfamoyl]phenyl]acetamide[

6]

Synonyms
Acetylsulfamethoxazole D4, N-

Acetyl Sulfamethoxazole-d4[1]

N(4)-acetylsulphamethoxazole,

N-Acetyl sulfamethoxazole[3]

[6]

Metabolic Pathway of Sulfamethoxazole
Sulfamethoxazole undergoes extensive metabolism in the liver. The primary metabolic pathway

is N-acetylation, catalyzed by N-acetyltransferases (NATs), particularly NAT2, to form N4-

Acetylsulfamethoxazole.[2] This metabolite is generally considered inactive. Other minor

pathways include oxidation and glucuronidation.[2] Understanding this pathway is critical for

pharmacokinetic and drug metabolism studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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